Cas no 35612-82-9 (2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 35612-82-9
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 3067160
• PubChem ID: 669041
• Update Time: 2025-04-21

2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline
• SCHEMBL2103706
• IDI1_011449
• 35612-82-9
• HMS2185H05
• CCG-53963
• Z53824997
• 2-METHANESULFONYL-3,4-DIHYDRO-1H-ISOQUINOLINE
• HMS1431C18
• AKOS000671094
• STK087935
• SMR000125004
• 2-Methanesulfonyl-1,2,3,4-tetrahydro-isoquinoline
• 2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline
• SR-01000643086-1
• CHEMBL1766965
• Maybridge3_000062
• MLS000067498

• Inchi： 1S/C10H13NO2S/c1-14(12,13)11-7-6-9-4-2-3-5-10(9)8-11/h2-5H,6-8H2,1H3
• InChI Key： FKKMAKWPSSRSFE-UHFFFAOYSA-N
• SMILES： S(C)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines